Cas no 428847-03-4 (3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde)

• Product Name: 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde
• CAS No: 428847-03-4
• MF: C₁₁H₁₃ClO₃
• MW: 228.672122716904
• MDL: MFCD02256382
• CID: 3057904
• PubChem ID: 883330
• Update Time: 2025-05-19

3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-isopropoxy-5-methoxy-benzaldehyde
• BBL023388
• 3-chloro-4-isopropoxy-5-methoxybenzaldehyde
• SR-01000236949-1
• Z57000574
• DSA84703
• MFCD02256382
• 428847-03-4
• SR-01000236949
• AKOS000268924
• 3-chloro-5-methoxy-4-propan-2-yloxybenzaldehyde
• STK346827
• CS-0374102
• EN300-10262
• 3-chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde
• G42956
• 980-222-0
• VS-07413
• 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde

• MDL： MFCD02256382
• Inchi： 1S/C11H13ClO3/c1-7(2)15-11-9(12)4-8(6-13)5-10(11)14-3/h4-7H,1-3H3
• InChI Key： YJXAUTANCTWVOT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CC(=C1OC(C)C)OC

Computed Properties

• Exact Mass: 228.0553220Da
• Monoisotopic Mass: 228.0553220Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde

Introduction to 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde (CAS No. 428847-03-4)

3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural properties and potential applications. This compound, identified by the chemical abstracts service number CAS No. 428847-03-4, belongs to the class of aromatic aldehydes and features a unique substitution pattern that makes it a valuable intermediate in synthetic chemistry. The presence of both chloro and methoxy groups, along with an alkoxy side chain, contributes to its reactivity and utility in various synthetic pathways.

The structural framework of 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde allows for diverse functionalization, making it a promising candidate for the development of novel pharmaceutical agents. The benzaldehyde core is a well-known scaffold in medicinal chemistry, often employed in the synthesis of bioactive molecules due to its ability to participate in condensation reactions, such as the formation of Schiff bases, which are prevalent in drug design.

In recent years, there has been a surge in research focused on aromatic aldehydes due to their role as key intermediates in the synthesis of heterocyclic compounds. These heterocycles are integral to many therapeutic agents, including those used in oncology, anti-inflammatory treatments, and central nervous system disorders. The specific substitution pattern of 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde enhances its potential as a precursor for constructing complex molecular architectures.

One of the most compelling aspects of this compound is its utility in the synthesis of pharmaceutical intermediates. Researchers have leveraged its reactivity to develop new derivatives with enhanced pharmacological properties. For instance, studies have demonstrated its role in generating novel benzodiazepine analogs, which are being explored for their anxiolytic and sedative effects. The chloro and methoxy groups provide handles for further modifications, enabling chemists to fine-tune the electronic and steric environment of the molecule.

The propan-2-yloxy side chain adds an additional layer of complexity to the compound’s behavior, influencing both its solubility and reactivity. This feature is particularly useful in designing molecules that require specific solubility profiles for oral or parenteral administration. Moreover, the presence of this group can facilitate interactions with biological targets, making it a valuable component in rational drug design.

Recent advancements in computational chemistry have further highlighted the significance of 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde as a building block. Molecular modeling studies have shown that this compound can be incorporated into larger scaffolds with high affinity for certain enzymes and receptors. Such insights are crucial for predicting the biological activity of newly synthesized compounds before they enter preclinical testing.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. Its ability to undergo cross-coupling reactions makes it a candidate for synthesizing polymers with tailored properties. These polymers could find applications in coatings, adhesives, and even advanced materials like conductive films.

The synthesis of 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde typically involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These methods not only improve yield but also reduce waste, aligning with green chemistry principles.

Industrial-scale production requires careful optimization to ensure cost-effectiveness and scalability. Process chemists are continually refining synthetic routes to enhance both efficiency and sustainability. This includes exploring alternative catalysts and solvents that minimize environmental impact while maintaining high product purity.

The demand for high-quality intermediates like 3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde is expected to grow as pharmaceutical companies seek innovative solutions for drug development. Collaborations between academic researchers and industry partners are fostering new discoveries that could lead to breakthrough therapies targeting unmet medical needs.

Future research directions may explore the use of this compound in bioconjugation chemistry, where it could serve as a linker molecule for attaching therapeutic agents to targeting ligands. This approach has revolutionized targeted drug delivery systems and could further expand the therapeutic applications of benzaldehyde derivatives.

In conclusion,3-Chloro-5-methoxy-4-(propan-2-yloxy)benzaldehyde (CAS No. 428847-03-4) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists and pharmacologists alike, driving innovation in both academic research and industrial applications.